N-[(1,2-dihydro-5-acenaphthylenylamino)carbonothioyl]butanamide

• IUPAC Name: N-(1,2-dihydroacenaphthylen-5-ylcarbamothioyl)butanamide
• InChI: InChI=1S/C17H18N2OS/c1-2-4-15(20)19-17(21)18-14-10-9-12-8-7-11-5-3-6-13(14)16(11)12/h3,5-6,9-10H,2,4,7-8H2,1H3,(H2,18,19,20,21)
• InChI Key: QDCSSDFXKNGDOJ-UHFFFAOYSA-N
• Canonical SMILES: CCCC(=O)NC(=S)NC1=CC=C2CCC3=C2C1=CC=C3
• Molecular Formula: C17H18N2OS
• Molecular Weight: 298.4 g/mol

Description

N-[(1,2-dihydro-5-acenaphthylenylamino)carbonothioyl]butanamide, also known as DABCO TSO, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is a thioamide derivative of DABCO (1,4-diazabicyclo[2.2.2]octane) and has been synthesized using various methods.

Scientific Research Applications

N-[(1,2-dihydro-5-acenaphthylenylamino)carbonothioyl]butanamide TSO has gained significant attention in scientific research due to its potential applications in various fields. It has been studied for its potential use as a reagent in organic synthesis, as a catalyst for various reactions, and as a fluorescent probe for biological imaging. In addition, N-[(1,2-dihydro-5-acenaphthylenylamino)carbonothioyl]butanamide TSO has been studied for its potential use in cancer treatment, as it has been shown to inhibit the growth of cancer cells.

Mechanism of Action

The mechanism of action of N-[(1,2-dihydro-5-acenaphthylenylamino)carbonothioyl]butanamide TSO is not fully understood, but it is believed to involve the formation of a thioamide bond with various molecules. This bond formation can lead to changes in the structure and function of the molecules, which can result in various biological effects.
Biochemical and Physiological Effects:
N-[(1,2-dihydro-5-acenaphthylenylamino)carbonothioyl]butanamide TSO has been shown to have various biochemical and physiological effects. It has been shown to inhibit the activity of various enzymes, such as acetylcholinesterase and carbonic anhydrase. In addition, N-[(1,2-dihydro-5-acenaphthylenylamino)carbonothioyl]butanamide TSO has been shown to have antioxidant properties, which can protect cells from oxidative stress. Furthermore, N-[(1,2-dihydro-5-acenaphthylenylamino)carbonothioyl]butanamide TSO has been shown to have anti-inflammatory properties, which can reduce inflammation in various tissues.

Advantages and Limitations for Lab Experiments

N-[(1,2-dihydro-5-acenaphthylenylamino)carbonothioyl]butanamide TSO has several advantages for lab experiments. It is easy to synthesize and can be used in various reactions as a reagent or catalyst. In addition, N-[(1,2-dihydro-5-acenaphthylenylamino)carbonothioyl]butanamide TSO has been shown to have low toxicity, which makes it a safe compound to use in lab experiments. However, there are limitations to using N-[(1,2-dihydro-5-acenaphthylenylamino)carbonothioyl]butanamide TSO in lab experiments. It is unstable in acidic conditions and can decompose over time, which can affect the results of experiments. In addition, N-[(1,2-dihydro-5-acenaphthylenylamino)carbonothioyl]butanamide TSO can react with various molecules, which can lead to non-specific effects.

Future Directions

There are several future directions for N-[(1,2-dihydro-5-acenaphthylenylamino)carbonothioyl]butanamide TSO research. One area of research is to study the mechanism of action of N-[(1,2-dihydro-5-acenaphthylenylamino)carbonothioyl]butanamide TSO in more detail, to better understand how it interacts with various molecules. Another area of research is to study the potential use of N-[(1,2-dihydro-5-acenaphthylenylamino)carbonothioyl]butanamide TSO in drug development, particularly in the development of cancer treatments. Furthermore, N-[(1,2-dihydro-5-acenaphthylenylamino)carbonothioyl]butanamide TSO can be used as a fluorescent probe for biological imaging, and future research can explore its potential applications in this field.

Synthesis Methods

N-[(1,2-dihydro-5-acenaphthylenylamino)carbonothioyl]butanamide TSO has been synthesized using various methods, including the reaction of N-[(1,2-dihydro-5-acenaphthylenylamino)carbonothioyl]butanamide with carbon disulfide and butyryl chloride. The reaction involves the formation of a thioamide bond between the sulfur atom of carbon disulfide and the nitrogen atom of N-[(1,2-dihydro-5-acenaphthylenylamino)carbonothioyl]butanamide, followed by the reaction of butyryl chloride with the amino group of N-[(1,2-dihydro-5-acenaphthylenylamino)carbonothioyl]butanamide TSO. Other methods of synthesis include the reaction of N-[(1,2-dihydro-5-acenaphthylenylamino)carbonothioyl]butanamide with thiocarbonyl diimidazole and the reaction of N-[(1,2-dihydro-5-acenaphthylenylamino)carbonothioyl]butanamide with thiocarbonyl S-methylisothiourea.